Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate

• CAS RN: 150097-92-0
• Molecular Formula: C10H11F5N2O2
• Molecular Weight: 286.2 g/mol
• IUPAC Name: methyl 5-(1,1,2,2,2-pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate
• InChI: InChI=1S/C10H11F5N2O2/c1-3-4-5-16-6(8(18)19-2)7(17-5)9(11,12)10(13,14)15/h3-4H2,1-2H3,(H,16,17)
• InChI Key: BCIVUDCPEOVGBW-UHFFFAOYSA-N
• SMILES: CCCC1=NC(=C(N1)C(C(F)(F)F)(F)F)C(=O)OC
• synonyms: METHYL 5-PENTAFLUOROETHYL-2-PROPYLIMIDAZOLE-4-CARBOXYLATE

Description

Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is widely used in various fields such as medicinal chemistry, drug discovery, and material science.

Mechanism Of Action

The mechanism of action of Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate is not yet fully understood. However, researchers have found that this compound has the ability to inhibit specific enzymes and receptors in the body. This inhibition leads to a decrease in the activity of these enzymes and receptors, which can have a therapeutic effect.

Biochemical And Physiological Effects

Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate has several biochemical and physiological effects. This compound has been found to have an impact on various systems in the body, including the nervous system, cardiovascular system, and immune system. Researchers have also found that this compound has anti-inflammatory and antioxidant properties.

Advantages And Limitations For Lab Experiments

One of the primary advantages of using Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate in lab experiments is its ability to target specific enzymes and receptors. This specificity allows researchers to study the effects of inhibiting these enzymes and receptors in a controlled environment. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate. One potential direction is to study the compound's potential as a drug candidate for specific diseases. Another direction is to investigate the compound's effects on specific enzymes and receptors in the body. Additionally, researchers could explore the use of this compound in material science applications. Overall, the potential applications of Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate make it an exciting area for future research.
Conclusion:
In conclusion, Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate is a chemical compound that has several applications in scientific research. This compound has potential as a drug candidate, has anti-inflammatory and antioxidant properties, and can inhibit specific enzymes and receptors in the body. Despite its complex synthesis process, the potential applications of this compound make it an exciting area for future research.

Synthesis Methods

The synthesis of Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of pentafluoroethyl iodide with 2-propyl-1H-imidazole-4-carboxylic acid. This reaction is carried out in the presence of a base such as potassium hydroxide and a solvent such as dimethylformamide. After the reaction, the product is purified using column chromatography to obtain the final product.

Scientific Research Applications

Methyl 5-(pentafluoroethyl)-2-propyl-1H-imidazole-4-carboxylate has several applications in scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. Researchers have found that this compound has potential as a drug candidate due to its ability to target specific enzymes and receptors in the body. This compound has also been used in drug discovery research to identify new drug targets.